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Compound of Interest

Compound Name: 2-(1-Adamantyl)propan-2-ol

Cat. No.: B182130 Get Quote

Application Note: Grignard Synthesis of 2-(1-
Adamantyl)propan-2-ol
Abstract
This document provides a detailed experimental protocol for the synthesis of the tertiary

alcohol, 2-(1-adamantyl)propan-2-ol, via a Grignard reaction. The procedure involves the

formation of an adamantyl Grignard reagent from 1-bromoadamantane and magnesium,

followed by its nucleophilic addition to acetone. This protocol is intended for researchers in

organic synthesis, medicinal chemistry, and materials science, offering a robust method for

creating bulky tertiary alcohols which are valuable intermediates.[1] The document includes a

step-by-step methodology, a summary of quantitative data, and a visual workflow diagram.

Introduction
The Grignard reaction is a fundamental organometallic reaction for forming carbon-carbon

bonds.[1] It utilizes an organomagnesium halide (Grignard reagent) which acts as a potent

nucleophile.[2] The synthesis of 2-(1-adamantyl)propan-2-ol is achieved by reacting 1-

adamantylmagnesium bromide with acetone. The nucleophilic adamantyl group attacks the

electrophilic carbonyl carbon of acetone, forming a magnesium alkoxide intermediate.[3][4]

Subsequent acidic workup protonates the alkoxide to yield the desired tertiary alcohol.[1][5]

The rigid and bulky adamantane moiety makes its derivatives, like the target compound,

valuable building blocks in drug development and materials science.[1]
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Reaction Scheme:

Grignard Reagent Formation: Ad-Br + Mg → Ad-MgBr (in anhydrous ether)

Nucleophilic Addition: Ad-MgBr + (CH₃)₂C=O → Ad-C(CH₃)₂-OMgBr

Protonation (Work-up): Ad-C(CH₃)₂-OMgBr + H⁺ → Ad-C(CH₃)₂-OH + Mg²⁺ + Br⁻

Data Summary
The following tables summarize the key physical properties of the final product and the

stoichiometry for a typical reaction.

Table 1: Physical and Chemical Properties of 2-(1-Adamantyl)propan-2-ol

Property Value Reference

CAS Number 775-64-4 [6][7]

Molecular Formula C₁₃H₂₂O [6][8]

Molecular Weight 194.31 g/mol [8]

Appearance Colorless liquid or solid [9]

Boiling Point 276.2 °C at 760 mmHg [9]

Density 1.07 g/cm³ [9]

Purity (Typical) ≥95%

Table 2: Example Reagent Quantities
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Reagent
Molar Mass (
g/mol )

Mass / Volume Moles (mmol) Equivalents

1-

Bromoadamanta

ne

215.14 5.38 g 25.0 1.0

Magnesium

Turnings
24.31 0.67 g 27.5 1.1

Acetone 58.08 1.60 g (2.0 mL) 27.5 1.1

Anhydrous

Diethyl Ether
- ~100 mL - -

Sat. aq. NH₄Cl - ~50 mL - -

Experimental Protocol
3.1 Materials and Equipment

1-Bromoadamantane

Magnesium turnings

Acetone (anhydrous)

Diethyl ether (anhydrous)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Iodine crystal (for activation)

Three-neck round-bottom flask (250 mL)

Reflux condenser
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Dropping funnel

Magnetic stirrer and stir bar

Heating mantle or oil bath

Inert gas supply (Nitrogen or Argon) with manifold

Ice-water bath

Separatory funnel

Rotary evaporator

3.2 Grignard Reagent Formation (1-Adamantylmagnesium Bromide)

Apparatus Setup: Assemble the three-neck flask with a reflux condenser, a dropping funnel,

and a gas inlet for the inert atmosphere. Flame-dry all glassware under vacuum or oven-dry

at 120 °C for several hours and allow to cool under a stream of nitrogen or argon.

Magnesium Activation: Place magnesium turnings (0.67 g, 27.5 mmol) and a magnetic stir

bar into the flask. Add a single crystal of iodine to activate the magnesium surface. Gently

heat the flask with a heat gun under the inert atmosphere until violet iodine vapor is

observed. Allow to cool.

Initiation: In the dropping funnel, prepare a solution of 1-bromoadamantane (5.38 g, 25.0

mmol) in 40 mL of anhydrous diethyl ether. Add approximately 5-10 mL of this solution to the

magnesium turnings.

Reaction: The reaction should initiate spontaneously, evidenced by gentle bubbling and the

disappearance of the iodine color. If the reaction does not start, gently warm the flask. Once

initiated, slowly add the remaining 1-bromoadamantane solution dropwise from the funnel at

a rate that maintains a gentle reflux.

Completion: After the addition is complete, reflux the gray, cloudy mixture for an additional

30-60 minutes using a heating mantle to ensure all the magnesium has reacted. Cool the

resulting Grignard reagent to room temperature.
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3.3 Reaction with Acetone

Cooling: Cool the flask containing the 1-adamantylmagnesium bromide solution to 0 °C using

an ice-water bath.

Addition: Prepare a solution of acetone (1.60 g, 27.5 mmol) in 20 mL of anhydrous diethyl

ether. Add this solution dropwise to the stirred Grignard reagent over 20-30 minutes,

maintaining the temperature at 0 °C. A white precipitate will form.

Warming: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir for an additional 1-2 hours.

3.4 Work-up and Purification

Quenching: Cool the reaction mixture again in an ice bath. Slowly and carefully add 50 mL of

saturated aqueous ammonium chloride solution dropwise to quench the reaction and

dissolve the magnesium salts.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic (ether) layer.

Extract the aqueous layer twice with 25 mL portions of diethyl ether.

Washing: Combine all organic extracts and wash them sequentially with 30 mL of deionized

water and 30 mL of brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the diethyl ether under reduced

pressure using a rotary evaporator to yield the crude product.

Purification: The crude 2-(1-adamantyl)propan-2-ol can be purified by recrystallization from

a suitable solvent (e.g., hexane) or by column chromatography on silica gel.

Experimental Workflow Diagram
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1. Apparatus Setup

2. Grignard Reagent Formation

3. Reaction with Ketone

4. Work-up & Purification

reagent process product setup Flame-Dry Glassware
(3-Neck Flask, Condenser, Funnel)

Assemble under Inert Gas
(N2 or Ar)

Add Mg Turnings & I2 Crystal

Add Ad-Br solution dropwise
Maintain gentle reflux

Prepare Ad-Br in Anhydrous Ether

Cool to Room Temp

Cool Grignard Reagent to 0°C

Add Acetone solution dropwise at 0°C

Prepare Acetone in Anhydrous Ether

Stir at Room Temp (1-2h)

Quench with sat. aq. NH4Cl

Extract with Diethyl Ether

Wash with H2O & Brine

Dry over MgSO4

Remove Solvent (Rotovap)

Purify (Recrystallization/Chromatography)

2-(1-Adamantyl)propan-2-ol

Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(1-adamantyl)propan-2-ol.
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Safety and Handling
Grignard reagents are highly reactive with protic sources, including water and alcohols. All

reactions must be conducted under strictly anhydrous conditions and an inert atmosphere.[3]

Diethyl ether is extremely flammable and volatile. Perform the reaction in a well-ventilated

fume hood, away from ignition sources.

Handle 1-bromoadamantane and acetone with appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat.

The quenching step can be exothermic. Perform the addition of the aqueous solution slowly

and with adequate cooling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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